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Compound of Interest

Compound Name: N-Phenylcyclohexanecarboxamide

Cat. No.: B185116 Get Quote

For Researchers, Scientists, and Drug Development Professionals

This guide provides a comprehensive overview of the synthesis and characterization of N-
Phenylcyclohexanecarboxamide, a secondary amide with potential applications in medicinal

chemistry and materials science. This document details the synthetic route, purification

methods, and extensive characterization data, including nuclear magnetic resonance (NMR)

spectroscopy, infrared (IR) spectroscopy, and mass spectrometry (MS).

Synthesis
N-Phenylcyclohexanecarboxamide can be synthesized through the reaction of

cyclohexanecarbonyl chloride with aniline. This method involves the nucleophilic acyl

substitution of the highly reactive acid chloride with the amine.

Alternatively, direct condensation of cyclohexanecarboxylic acid and aniline can be achieved at

elevated temperatures, though this typically requires more forcing conditions or the use of a

catalyst.[1][2][3][4][5]

Synthetic Workflow
The overall process for the synthesis and purification of N-Phenylcyclohexanecarboxamide
is outlined below.
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Synthesis Purification

Cyclohexanecarbonyl Chloride + Aniline Reaction in suitable solvent
(e.g., Dichloromethane) Crude N-Phenylcyclohexanecarboxamide Recrystallization from Ethanol Vacuum Filtration Drying under vacuum Pure N-Phenylcyclohexanecarboxamide

[C₁₃H₁₇NO]⁺˙
m/z = 203

[C₆H₅NHCO]⁺
m/z = 120

Loss of C₆H₁₁ radical

[C₆H₁₁CO]⁺
m/z = 111

Loss of C₆H₅NH radical

[C₆H₅NH₂]⁺˙
m/z = 93

Loss of CO

[C₆H₁₁]⁺
m/z = 83

Loss of CO

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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